4-(Pentan-3-ylcarbamoyl)phenyl acetate

• IUPAC Name: [4-(pentan-3-ylcarbamoyl)phenyl] acetate
• InChI: InChI=1S/C14H19NO3/c1-4-12(5-2)15-14(17)11-6-8-13(9-7-11)18-10(3)16/h6-9,12H,4-5H2,1-3H3,(H,15,17)
• InChI Key: MTJOQSQFZUYBER-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(=O)C1=CC=C(C=C1)OC(=O)C
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

4-(Pentan-3-ylcarbamoyl)phenyl acetate is an ester derivative featuring a phenyl core substituted with a pentan-3-ylcarbamoyl group and an acetate moiety. This article focuses on comparing its structural, physicochemical, and biological properties with similar compounds, drawing insights from diverse research findings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Pentan-3-ylcarbamoyl)phenyl acetate typically involves the reaction of phenyl acetate with pentan-3-yl isocyanate under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as toluene or dichloromethane, and a catalyst, such as triethylamine, to facilitate the formation of the carbamoyl linkage.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactors where the reactants are mixed and heated to the desired temperature. The reaction mixture is then purified using techniques such as distillation or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

4-(Pentan-3-ylcarbamoyl)phenyl acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The acetate group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phenolic compounds, while reduction may produce amines or alcohols.

Scientific Research Applications

4-(Pentan-3-ylcarbamoyl)phenyl acetate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound may be used in studies involving enzyme inhibition or as a model compound for studying biochemical pathways.

Industry: It can be used in the production of specialty chemicals or as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 4-(Pentan-3-ylcarbamoyl)phenyl acetate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biochemical effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Carbamate/Ester Functionalities

The compound shares functional group similarities with several synthetic and naturally occurring derivatives:

Compound Class	Key Structural Features	Example Compounds	Source/Application
Chlorophenyl carbamates	4-chloro-2-[(substituted phenyl)carbamoyl]	4a–i, 5a–i, 6a–i (Ferriz et al.)	Synthetic; studied for lipophilicity
Phenanthro-furan acetates	Methyl acetate on phenanthro-furan scaffolds	Compounds 4–6 (Liu, 2007)	Natural; anti-tumor activity
Phenylacetoacetates	Ethyl α-acetylphenylacetate	Ethyl 2-phenylacetoacetate	Synthetic; phenacetin precursor

• Key Differences: Substituents: Unlike chlorophenyl carbamates (electron-withdrawing Cl groups), 4-(Pentan-3-ylcarbamoyl)phenyl acetate has a branched alkylcarbamoyl group, likely enhancing lipophilicity and steric bulk. Core Structure: Phenanthro-furan acetates (e.g., compound 4 ) feature fused aromatic systems, while the target compound retains a simpler phenyl backbone. Ester Group: Ethyl 2-phenylacetoacetate contains an α-acetyl group, offering keto-enol tautomerism, absent in the acetate group of the target compound.

Physicochemical Properties and Lipophilicity Trends

Lipophilicity (log k) is critical for bioavailability and membrane permeability:

Compound Type	log k Range (HPLC)	Key Influencing Factors
Chlorophenyl carbamates	1.8–3.5	Chlorine substituents (↑ lipophilicity)
4-(Pentan-3-ylcarbamoyl)phenyl acetate (predicted)	~3.0–4.0	Pentan-3-yl group (longer alkyl chain ↑ log k)
Phenanthro-furan acetates	Not reported	Polar hydroxyl/methoxy groups (↓ log k)

• The pentan-3-ylcarbamoyl group likely increases lipophilicity compared to chlorinated analogs due to its nonpolar alkyl chain. However, natural acetates with hydroxyl groups (e.g., compound 4 ) may exhibit lower log k values.